Spiclomazine-d6
Description
Spiclomazine-d6 is a deuterated analog of Spiclomazine, a phenothiazine-derived compound with a complex spirocyclic structure. Its molecular formula is C₂₀H₂₁ClN₃OS (non-deuterated form), and it features a 1-thia-4,8-diazaspiro[4.5]decan-3-one core linked to a 2-chlorophenothiazine moiety via a propyl chain . The deuterated version replaces six hydrogen atoms with deuterium, typically at metabolically stable positions, to enhance pharmacokinetic (PK) properties such as metabolic stability and half-life. This modification is critical for applications in quantitative mass spectrometry (e.g., as an internal standard) and drug development studies .
Properties
Molecular Formula |
C₂₂H₁₈D₆ClN₃OS₂ |
|---|---|
Molecular Weight |
452.07 |
Synonyms |
Clospirazine-d6; 8-[3-(2-Chlorophenothiazin-10-yl)propyl-d6]-1-thia-4,8-diazaspiro[4.5]decan-3-one |
Origin of Product |
United States |
Comparison with Similar Compounds
Research and Regulatory Considerations
- Analytical Utility : this compound’s deuterated structure minimizes isotopic interference in LC-MS/MS, ensuring accurate quantification of Spiclomazine in biological matrices .
- Its regulatory pathway aligns with analytical reference standards, requiring stringent purity (>98%) and isotopic enrichment validation .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
